BT#9
Overview
Description
BT#9 is an inhibitor of Magmas (mitochondria-associated protein involved in granulocyte-macrophage colony-stimulating factor signal transduction) by crossing the blood-brain barrier, significantly decreasing cell proliferation, inducing apoptosis along with vacuole formation, and by blocking migration and invasion in glioma cell lines.
Scientific Research Applications
Magmas Inhibition in Glioma Treatment
- Application : BT#9, as a small molecule Magmas inhibitor, has demonstrated effectiveness in treating malignant gliomas. Magmas overexpression in glioma cells has been linked to cell survival, making it a potential target for therapy.
- Key Findings : Inhibition of Magmas by BT#9 resulted in decreased cell proliferation, induced apoptosis, and reduced respiratory function in glioma cells, suggesting a novel therapeutic strategy for glioma treatment.
- References :
- Di et al. (2018). "Magmas inhibition as a potential treatment strategy in malignant glioma" in the Journal of Neuro-Oncology (Di et al., 2018).
- Di et al. (2020). "Evaluating the anti-tumor effect of a novel therapeutic agent, Magmas inhibitor, in malignant glioma" in Neuro-Oncology (Di et al., 2020).
Potential in Prostate Cancer Therapy
- Application : BT#9 has shown potential in the treatment of metastatic and treatment-resistant prostate cancer. Magmas is overexpressed in human prostate cancers and is linked to disease aggressiveness.
- Key Findings : BT#9 downregulated Magmas expression and induced apoptotic cell death in prostate cancer cells, suggesting its role as a potential molecular target for prostate cancer treatment.
- References :
- Yang et al. (2022). "Magmas Inhibition in Prostate Cancer: A Novel Target for Treatment-Resistant Disease" in Cancers (Yang et al., 2022).
properties
Product Name |
BT#9 |
|---|---|
Molecular Formula |
C20H27N3O |
Molecular Weight |
325.46 |
IUPAC Name |
(E)-N-Carbamimidoyl-4-((3-ethyl-2,4,4-trimethylcyclohex-2-en-1-ylidene)methyl)benzamide |
InChI |
InChI=1S/C20H27N3O/c1-5-17-13(2)16(10-11-20(17,3)4)12-14-6-8-15(9-7-14)18(24)23-19(21)22/h6-9,12H,5,10-11H2,1-4H3,(H4,21,22,23,24)/b16-12+ |
InChI Key |
XSSNKBMVZGXBCU-FOWTUZBSSA-N |
SMILES |
O=C(NC(N)=N)C1=CC=C(/C=C2C(C)=C(CC)C(C)(C)CC/2)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BT#9 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4S,7S,8S)-8-methoxy-4,7,10-trimethyl-11-oxo-2-oxa-5,10-diazabicyclo[10.4.0]hexadeca-1(12),13,15-trien-14-yl]-4-phenylbenzamide](/img/structure/B1192338.png)
![(1R)-2-acetyl-N-(2-fluorophenyl)-1-(hydroxymethyl)-7-methoxyspiro[3,9-dihydro-1H-pyrido[3,4-b]indole-4,4'-piperidine]-1'-carboxamide](/img/structure/B1192340.png)
